Cas no 887221-65-0 (5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 887221-65-0
• MF: C₁₉H₁₇FN₄O₃S
• MW: 400.426686048508
• CID: 6183962
• PubChem ID: 16032827
• Update Time: 2025-06-15

5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CHEMBL1904331
• SR-01000023507
• AKOS005009078
• HMS1906N04
• G857-1804
• SR-01000023507-1
• 5-((2-fluorophenyl)(morpholino)methyl)-2-(furan-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-ol
• 5-[(2-fluorophenyl)(morpholin-4-yl)methyl]-2-(furan-2-yl)-[1,2,4]triazolo[3,2-b][1,3]thiazol-6-ol
• 5-[(2-fluorophenyl)-morpholin-4-ylmethyl]-2-(furan-2-yl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• NCGC00137188-01
• 887221-65-0
• F2575-0174

• Inchi： 1S/C19H17FN4O3S/c20-13-5-2-1-4-12(13)15(23-7-10-26-11-8-23)16-18(25)24-19(28-16)21-17(22-24)14-6-3-9-27-14/h1-6,9,15,25H,7-8,10-11H2
• InChI Key： YBYGPASPHIUAMG-UHFFFAOYSA-N
• SMILES： S1C2=NC(C3=CC=CO3)=NN2C(=C1C(C1C=CC=CC=1F)N1CCOCC1)O

Computed Properties

• Exact Mass: 400.10053975g/mol
• Monoisotopic Mass: 400.10053975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolothiazoles

Additional information on 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887221-65-0)

The compound 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol (CAS No. 887221-65-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the fluorophenyl and morpholinyl moieties, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for novel heterocyclic compounds has surged, driven by the need for more efficient and targeted therapies. The presence of a furan-2-yl group in this compound suggests potential bioactivity, as furan derivatives are known for their diverse pharmacological properties. Additionally, the 1,2,4-triazolo[3,2-b][1,3]thiazole core is a scaffold of interest in medicinal chemistry due to its ability to interact with biological targets selectively. This compound’s CAS No. 887221-65-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis and characterization of 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is critical for its application in high-throughput screening and preclinical studies. The fluorophenyl moiety, in particular, is a hotspot for modifications, as fluorination often enhances metabolic stability and bioavailability—a key consideration in modern drug design.

From an industrial perspective, this compound’s potential extends beyond pharmaceuticals. Its agrochemical applications are being explored, especially in the development of next-generation pesticides and herbicides. The morpholinyl group, known for its role in improving solubility and permeability, could make this compound a valuable asset in formulating environmentally friendly crop protection agents. This aligns with the growing emphasis on sustainable agriculture and reduced chemical footprints.

In the context of AI-driven drug discovery, 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol represents a compelling case study. Computational models predict its interactions with various enzymes and receptors, accelerating the identification of lead compounds. The integration of machine learning and cheminformatics tools has further streamlined its evaluation, making it a focal point for researchers leveraging digital transformation in chemistry.

Safety and regulatory compliance are paramount when handling this compound. While it is not classified as a hazardous material, standard laboratory protocols must be followed to ensure safe usage. The compound’s CAS No. 887221-65-0 is often cross-referenced in safety data sheets (SDS) to provide researchers with essential handling and storage guidelines. This practice underscores the importance of transparency and accountability in chemical research.

Looking ahead, the versatility of 5-(2-fluorophenyl)(morpholin-4-yl)methyl-2-(furan-2-yl)-1,2,4triazolo3,2-b1,3thiazol-6-ol positions it as a molecule of interest for multidisciplinary collaborations. Whether in pharmaceutical development, agrochemical innovation, or computational chemistry, its potential applications are vast. As research continues, this compound may well emerge as a cornerstone in the next generation of bioactive molecules, addressing some of the most pressing challenges in science and industry.